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Introduction
Endothall-disodium salt is the disodium salt of Endothall, a dicarboxylic acid herbicide and

algaecide. Its chemical name is disodium 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylate.[1][2] It

is a widely used aquatic herbicide for the control of a variety of submerged aquatic plants and

algae in lakes, ponds, and irrigation canals.[3][4][5][6] This technical guide provides a

comprehensive overview of the molecular structure, chemical properties, synthesis, and

mechanism of action of Endothall-disodium salt, with a focus on providing detailed

experimental data and protocols for research and development purposes.

Molecular Structure and Chemical Properties
The core structure of Endothall is a bicyclic ether, 7-oxabicyclo[2.2.1]heptane, with two

adjacent carboxylic acid groups. In the disodium salt form, these carboxylic acid groups are

deprotonated and form ionic bonds with two sodium ions.

Chemical Structure:

IUPAC Name: Disodium 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylate[1][2]

CAS Number: 129-67-9[2]

Molecular Formula: C₈H₈Na₂O₅
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Molecular Weight: 230.13 g/mol [7]

Physicochemical Properties:

Endothall-disodium salt is a white, odorless crystalline solid. It is highly soluble in water and

has low volatility. A summary of its key physicochemical properties is presented in Table 1.

Property Value Reference

Molecular Weight 230.13 g/mol [7]

Appearance
White, odorless crystalline

solid
[4]

Water Solubility
100 g/kg at 20 °C (for

Endothall acid)
[8]

Melting Point 144 °C (for Endothall acid) [8]

Log P (octanol-water partition

coefficient)
-0.87 (for Endothall acid) [8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Endothall-disodium

salt. The following tables summarize the available spectroscopic information for the parent

compound, Endothall.

Table 2: Mass Spectrometry Data for Endothall

m/z Relative Intensity

68 100%

100 79%

69 42%

41 32%
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Source: Hites, R.A. Handbook of Mass Spectra of Environmental Contaminants. Boca Raton,

FL: CRC Press Inc., 1985., p. 381.[3]

Table 3: NMR Spectral Data for Endothall

While specific chemical shift values for Endothall-disodium salt are not readily available in the

searched literature, references to ¹H NMR and ¹³C NMR spectra for the parent Endothall

molecule exist.[9][10][11] Researchers can obtain these spectra experimentally for the

disodium salt to confirm its structure.

Table 4: Other Spectroscopic Data

Spectroscopic Method Data Availability

FT-IR Spectroscopy No specific data found in the search results.

Raman Spectroscopy No specific data found in the search results.

Experimental Protocols
Synthesis of Endothall-Disodium Salt
The synthesis of Endothall involves a two-step process: a Diels-Alder reaction followed by

reduction and neutralization.[3]

Step 1: Diels-Alder Reaction of Furan and Maleic Anhydride

This cycloaddition reaction forms the 7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride

intermediate.

Reactants: Furan and Maleic Anhydride

Solvent: Isopropyl ether can be used as a reaction diluent.[3]
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Conditions: The reaction is typically conducted at 35 °C and atmospheric pressure. No

catalyst is required. The reaction time is approximately 7 hours.[3]

Step 2: Reduction and Neutralization

The intermediate is then hydrogenated to saturate the double bond, yielding Endothall acid.

Subsequent neutralization with a sodium base, such as sodium hydroxide, produces the

disodium salt.[3][7]

A detailed laboratory protocol for the Fischer esterification of the anhydride intermediate, which

can be adapted for the synthesis of the diacid, is available and involves refluxing in methanol.

[12] For the final neutralization step, a stoichiometric amount of sodium hydroxide in an

aqueous solution would be added to the Endothall acid.

Diagram 1: Synthesis of Endothall-Disodium Salt
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Caption: Synthesis workflow of Endothall-disodium salt.

Analytical Methods for Determination
Several analytical methods are available for the quantitative determination of Endothall in

various matrices, particularly in water samples.

EPA Method 548.1: This method involves the determination of Endothall in drinking water by

gas chromatography with flame ionization detection (GC-FID) or mass spectrometry (GC-MS).

The method includes aqueous derivatization and liquid-solid extraction.[13]
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Ion Chromatography-Mass Spectrometry (IC-MS/MS): A more recent and sensitive method for

the direct analysis of trace-level Endothall in water samples without the need for derivatization.

This method offers improved throughput compared to GC-based methods.[13]

Experimental Workflow for IC-MS/MS Analysis:

Diagram 2: IC-MS/MS Analysis Workflow
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Caption: Workflow for IC-MS/MS analysis of Endothall.

Mechanism of Action: Inhibition of Protein
Phosphatases
The primary mechanism of action of Endothall is the inhibition of serine/threonine protein

phosphatases, specifically Protein Phosphatase 1 (PP1) and Protein Phosphatase 2A (PP2A).
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[7][14][15] These enzymes play critical roles in a wide range of cellular processes, including cell

cycle regulation, signal transduction, and metabolism.

Table 5: Inhibitory Activity of Endothall

Enzyme IC₅₀ Reference

Protein Phosphatase 1 (PP1) 5.0 µM [9]

Protein Phosphatase 2A

(PP2A)
90 nM [9]

Protein Phosphatase 2A

(PP2A)
19-50 nM [16]

The inhibition of PP1 and PP2A by Endothall disrupts the phosphorylation-dephosphorylation

balance within the cell, leading to a cascade of downstream effects. In plants, this inhibition

leads to disruption of the cell cycle, abnormal microtubule organization, and ultimately, cell

death.[14]

Signaling Pathway:

Diagram 3: Endothall's Mechanism of Action
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Downstream Effects
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Caption: Inhibition of PP1 and PP2A by Endothall and downstream effects.

Experimental Protocol: Protein Phosphatase Inhibition
Assay
A colorimetric assay using a synthetic phosphopeptide substrate can be employed to determine

the inhibitory activity of Endothall on PP1 and PP2A.

Materials:

Purified PP1 and PP2A enzymes

Synthetic phosphopeptide substrate (e.g., KRpTIRR)

Endothall-disodium salt solutions of varying concentrations

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 1 mM EGTA, 5% glycerol)
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Malachite green reagent for phosphate detection

96-well microplate

Microplate reader

Procedure:

Prepare serial dilutions of Endothall-disodium salt in the assay buffer.

In a 96-well plate, add the assay buffer, the purified phosphatase enzyme (PP1 or PP2A),

and the Endothall-disodium salt solution to each well. Include control wells without the

inhibitor.

Pre-incubate the plate at 30°C for 10 minutes.

Initiate the reaction by adding the phosphopeptide substrate to each well.

Incubate the plate at 30°C for a defined period (e.g., 15-30 minutes).

Stop the reaction by adding the malachite green reagent.

Measure the absorbance at a specific wavelength (e.g., 620-650 nm) using a microplate

reader.

Calculate the percentage of inhibition for each concentration of Endothall-disodium salt and

determine the IC₅₀ value.

Diagram 4: Protein Phosphatase Inhibition Assay Workflow
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Prepare Reagents:
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Caption: Workflow for a colorimetric protein phosphatase inhibition assay.

Conclusion
This technical guide has provided a detailed overview of the molecular structure, properties,

synthesis, and mechanism of action of Endothall-disodium salt. The provided data tables and

experimental protocols offer a valuable resource for researchers and professionals in the fields

of agricultural science, environmental science, and drug development. The understanding of its

function as a potent inhibitor of protein phosphatases 1 and 2A opens avenues for further

research into its broader biological effects and potential applications. The detailed analytical
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methods are essential for monitoring its environmental fate and ensuring its safe and effective

use. Further research to obtain more comprehensive spectroscopic data, such as detailed

NMR, FT-IR, and Raman spectra, would further enhance the characterization of this important

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2789328#molecular-structure-of-endothal-disodium-
salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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